2-(8-(4-methoxyphenyl)-3,4-dioxo-3,4,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazin-2(6H)-yl)-N-phenethylacetamide

• IUPAC Name: 2-[8-(4-methoxyphenyl)-3,4-dioxo-6,7-dihydroimidazo[2,1-c][1,2,4]triazin-2-yl]-N-(2-phenylethyl)acetamide
• InChI: InChI=1S/C22H23N5O4/c1-31-18-9-7-17(8-10-18)25-13-14-26-20(29)21(30)27(24-22(25)26)15-19(28)23-12-11-16-5-3-2-4-6-16/h2-10H,11-15H2,1H3,(H,23,28)
• InChI Key: PHQKQURWLANYPF-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2CCN3C2=NN(C(=O)C3=O)CC(=O)NCCC4=CC=CC=C4
• Molecular Formula: C22H23N5O4
• Molecular Weight: 421.4 g/mol

Description

Synthesis Analysis

The synthesis of similar triazine-based compounds involves various strategies. For instance, the synthesis of 1,2,4-triazines can be achieved through a redox-efficient cyclodehydration of β-keto-N-acylsulfonamides with hydrazine salts. Another approach involves an unexpected rhodium-catalyzed O-H insertion/rearrangement of N-acylhydrazones with N-sulfonyl-1,2,3-triazoles.

Scientific Research Applications

Synthesis and Derivatives : Research by Dovlatyan et al. (2009) on derivatives of imidazo-sym-triazine, which shares a structural resemblance with the compound , highlights the synthetic pathways to obtain various derivatives through the action of aryl isocyanates and arenesulfonyl chlorides. These synthetic methods are crucial for developing compounds with potential biological activities or material properties (Dovlatyan, Eliazyan, Pivazyan, & Yengoyan, 2009).

Biological Activities : A study by Abu-Hashem et al. (2020) explores the synthesis of novel benzodifuranyl; 1,3,5-triazines; 1,3,5-oxadiazepines; and thiazolopyrimidines derived from visnaginone and khellinone, indicating significant anti-inflammatory and analgesic activities. These findings suggest that structurally complex triazines, similar to the compound , may have potential therapeutic applications (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Material Science Applications : In another realm, the study of triazine derivatives for corrosion inhibition by Yadav et al. (2015) points towards the applicability of such compounds in protecting metals against corrosion in acidic environments. This research underlines the potential use of triazine derivatives in material science, specifically for enhancing the durability of metals (Yadav, Kumar, Tiwari, Bahadur, & Ebenso, 2015).

Antimicrobial and Anticancer Properties : The synthesis and investigation of 5,6-diaryl-1,2,4-triazine derivatives by Ertas et al. (2022) and their cyclooxygenase (COX) inhibitory activity highlight the potential for designing new therapeutic agents. These studies suggest that triazine derivatives could serve as a basis for developing drugs with specific biological targets, further emphasizing the chemical compound's relevance in medicinal chemistry (Ertas et al., 2022).